Cas no 64240-64-8 (Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester)
64240-64-8 structure
Product Name:Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
CAS No:64240-64-8
MF:C28H38O5
MW:454.59832906723
CID:510478
PubChem ID:3017505
Update Time:2025-04-19
Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
- (4-octan-2-yloxycarbonylphenyl) 4-hexoxybenzoate
- 4-[[(1-methylheptyl)oxy]carbonyl]phenyl 4-(hexyloxy)benzoate
- 4-(((1-Methylheptyl)oxy)carbonyl)phenyl 4-(hexyloxy)benzoate
- 4-{[(1-methylheptyl)oxy]carbonyl}phenyl 4-(hexyloxy)benzoate
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- Inchi: 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3
- InChI Key: PLGPDUBTEHIWRH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)=O)C(C)CCCCCC
Computed Properties
- Exact Mass: 454.27204
- Monoisotopic Mass: 454.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 17
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.049
- Boiling Point: 565.8°C at 760 mmHg
- Flash Point: 238.5°C
- Refractive Index: 1.52
- PSA: 61.83
Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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